Cas no 1006875-97-3 (1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid
• CAS No: 1006875-97-3
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD19687421
• CID: 2094125
• PubChem ID: 59216340
• Update Time: 2025-11-02

1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d]thiazol-6-yl)cyclopropanecarboxylic acid
• 1-(1,3-Benzothiazol-6-yl)cyclopropane-1-carboxylic acid
• 1-(1,3-benzothiazol-6-yl)cyclopropanecarboxylic acid
• SCHEMBL838517
• AS-33903
• CS-0052928
• 1-Benzothiazol-6-yl-cyclopropanecarboxylic acid
• SB11041
• 1006875-97-3
• IARGEVMBPSORNS-UHFFFAOYSA-N
• AKOS022927920
• 1-(Benzo[d]thiazol-6-yl)cyclopropanecarboxylicacid
• 1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD19687421
• Inchi： 1S/C11H9NO2S/c13-10(14)11(3-4-11)7-1-2-8-9(5-7)15-6-12-8/h1-2,5-6H,3-4H2,(H,13,14)
• InChI Key： IARGEVMBPSORNS-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 219.0354g/mol
• Monoisotopic Mass: 219.0354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.26g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid

1-(1,3-Benzothiazol-6-yl)cyclopropane-1-carboxylic Acid (CAS 1006875-97-3): A Versatile Chemical Building Block

1-(1,3-Benzothiazol-6-yl)cyclopropane-1-carboxylic acid (CAS 1006875-97-3) is an emerging heterocyclic compound with significant potential in pharmaceutical and material science applications. This benzothiazole derivative combines the unique structural features of a cyclopropane carboxylic acid moiety with the benzothiazole aromatic system, creating a molecule with interesting chemical and biological properties.

The compound's molecular formula is C₁₁H₉NO₂S, with a molecular weight of 219.26 g/mol. Its structure features a cyclopropane ring directly attached to both a carboxylic acid group and the 6-position of a 1,3-benzothiazole system. This particular arrangement makes it valuable for medicinal chemistry applications, especially in drug discovery programs targeting neurological disorders and inflammation.

Recent studies highlight the growing importance of benzothiazole-containing compounds in drug development. The 1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid scaffold shows promise as a pharmacophore in the design of novel therapeutic agents. Researchers are particularly interested in its potential as a bioisostere for various aromatic acid structures in medicinal chemistry.

In material science, this compound serves as a valuable building block for organic electronic materials. The benzothiazole moiety contributes to electron transport properties, while the cyclopropane ring adds structural rigidity. These characteristics make it potentially useful in developing organic semiconductors and photovoltaic materials, aligning with current research trends in sustainable energy solutions.

The synthesis of 1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid typically involves multi-step organic transformations. Common routes begin with appropriately substituted benzothiazole precursors, followed by cyclopropanation reactions and subsequent functional group manipulations. Recent advances in green chemistry have led to more efficient synthetic protocols with improved yields and reduced environmental impact.

Analytical characterization of this compound typically employs modern techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The purity requirements for pharmaceutical-grade 1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid are particularly stringent, often requiring ≥98% purity as determined by reverse-phase HPLC analysis.

Storage and handling recommendations for this compound emphasize protection from moisture and light. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with 1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid, including the use of appropriate personal protective equipment.

The commercial availability of CAS 1006875-97-3 has increased in recent years, reflecting growing demand from both academic and industrial researchers. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development.

Current research trends involving this compound focus on its potential in central nervous system drug discovery and functional material development. The unique combination of a rigid cyclopropane structure with the electron-rich benzothiazole system makes it particularly interesting for designing molecules with specific electronic and steric properties.

Future applications of 1-(1,3-benzothiazol-6-yl)cyclopropane-1-carboxylic acid may expand into areas such as metal-organic frameworks (MOFs) and molecular imaging probes. The compound's ability to coordinate with metal ions through both the carboxylate group and benzothiazole nitrogen suggests potential in these advanced applications.

For researchers considering working with this compound, it's important to consult recent literature on benzothiazole chemistry and cyclopropane derivatives. The scientific community continues to discover new reactions and applications for this interesting molecular scaffold, making CAS 1006875-97-3 a compound worth watching in coming years.